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Compound of Interest

Compound Name: 2-Heptene

Cat. No.: B165337

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of 2-Heptene in a research and development setting. The following sections detail the
substance's key hazards, exposure controls, emergency procedures, and toxicological
properties, supported by experimental protocol outlines and visual diagrams to ensure safe

laboratory practices.

Section 1: Chemical and Physical Properties

2-Heptene (C7H14) is a colorless, volatile, and highly flammable liquid.[1][2] It exists as cis and
trans isomers, each with slightly different physical properties. Understanding these properties is
critical for implementing appropriate safety measures.
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Property Value References
Molecular Weight 98.19 g/mol [3]

Boiling Point 98-99 °C (cis) [4]

Flash Point -6 °C (closed cup) [4]

Vapor Pressure 48.4 mmHg at 25 °C [2][3]
Density 0.708 g/mL at 25 °C (cis) [4]

Insoluble in water; Soluble in
Solubility alcohol, ether, acetone, [4]

benzene, chloroform.

Section 2: Hazard Identification and GHS
Classification

2-Heptene is classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are its flammability and
potential for causing skin, eye, and respiratory irritation.[3][4]

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

Tract Irritation)

H335: May cause respiratory

irritation

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways
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GHS Pictograms:

e Flame

e Exclamation Mark
e Health Hazard
Signal Word: Danger

Section 3: Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with
2-Heptene.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
o Keep away from incompatible materials such as strong oxidizing agents.[5]

» Store separately from foodstuffs.[4]
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Section 4: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Specification

) ) Use in a well-ventilated laboratory with a
Engineering Controls .
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

) ] Wear a flame-retardant lab coat and chemically
Skin Protection ] o
resistant gloves (e.g., nitrile).

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an organic vapor

cartridge.

Section 5: First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release Measures:

o Evacuate the area and eliminate all ignition sources.[4]

o Ventilate the area.

» Wear appropriate PPE.
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» Contain the spill with an inert absorbent material (e.g., sand, earth).
e Collect the absorbed material into a suitable container for disposal.

Section 6: Experimental Protocols

The following are outlines of standard experimental protocols for assessing the toxicological
and flammable properties of substances like 2-Heptene, based on OECD and other
internationally recognized guidelines.

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

o Objective: To determine the potential of 2-Heptene to cause skin irritation or corrosion.
o Test Animal: Albino rabbit.

e Procedure:

[¢]

A small area of the animal's back is clipped free of fur.

o 0.5 mL of 2-Heptene is applied to the clipped skin under a gauze patch.

o The patch is secured with semi-occlusive dressing for a 4-hour exposure period.
o After 4 hours, the patch is removed, and the skin is gently cleansed.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Observations are scored according to a standardized grading system.

Acute Inhalation Toxicity (Adapted from OECD Guideline
403)

¢ Objective: To determine the toxicity of inhaled 2-Heptene.

e Test Animal: Rat.
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e Procedure:

o

Animals are placed in an inhalation chamber.

[¢]

A controlled concentration of 2-Heptene vapor is introduced into the chamber for a fixed
period (typically 4 hours).

[¢]

Animals are observed for signs of toxicity during and after exposure for at least 14 days.

[¢]

Mortality, clinical signs, and body weight changes are recorded.

[e]

A gross necropsy is performed on all animals at the end of the study.

Determination of Flammability Limits (Adapted from
ASTM E681)

o Objective: To determine the lower and upper flammability limits (LFL and UFL) of 2-Heptene
vapor in the air.

o Apparatus: A closed test vessel equipped with an ignition source and a means of measuring
pressure.

e Procedure:
o A known concentration of 2-Heptene vapor is introduced into the test vessel containing air.
o The mixture is ignited, and the propagation of flame is observed.

o The concentration of the vapor is varied to determine the minimum concentration at which
a flame propagates (LFL) and the maximum concentration at which a flame propagates
(UFL).

Section 7: Visualizations
Experimental Workflow for Safety Assessment
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Caption: Workflow for 2-Heptene Safety Assessment.

Hypothesized Signaling Pathway for Skin Irritation
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Caption: Hypothesized pathway for 2-Heptene-induced skin irritation.
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Caption: Hierarchy of controls for managing 2-Heptene hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165337#health-and-safety-information-for-2-heptene-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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